Cas no 874146-56-2 (4-chloro-N-4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-ylbenzamide)

• Product Name: 4-chloro-N-4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-ylbenzamide
• CAS No: 874146-56-2
• MF: C₁₇H₁₄ClN₃O₃
• MW: 343.764362812042
• CID: 5422141
• PubChem ID: 16446470
• Update Time: 2025-05-19

4-chloro-N-4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• STK912393
• F3334-3636
• 4-chloro-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide
• 874146-56-2
• AKOS002265513
• 4-chloro-N-(4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl)benzamide
• 4-chloro-N-4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-ylbenzamide

• Inchi： 1S/C17H14ClN3O3/c1-2-23-14-9-5-11(6-10-14)15-16(21-24-20-15)19-17(22)12-3-7-13(18)8-4-12/h3-10H,2H2,1H3,(H,19,21,22)
• InChI Key： JQXYHFMNHYNUMT-UHFFFAOYSA-N
• SMILES： C(NC1C(C2=CC=C(OCC)C=C2)=NON=1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 343.0723690g/mol
• Monoisotopic Mass: 343.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.37±0.70(Predicted)

Additional information on 4-chloro-N-4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-ylbenzamide

Comprehensive Overview of 4-chloro-N-4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-ylbenzamide (CAS No. 874146-56-2)

The compound 4-chloro-N-4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-ylbenzamide (CAS No. 874146-56-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,5-oxadiazole core and substituted phenyl rings, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. The presence of both chloro and ethoxy functional groups further enhances its versatility in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 4-chloro-N-4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-ylbenzamide has surged due to their role in drug discovery. This compound aligns with the growing trend of fragment-based drug design, where small molecules are used to build larger, more complex structures. Its CAS No. 874146-56-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science. Users often inquire about its synthesis methods, solubility, and stability under various conditions, highlighting its practical importance.

One of the key advantages of 4-chloro-N-4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-ylbenzamide is its potential as a lead compound in developing new therapeutics. The 1,2,5-oxadiazole moiety is known for its electron-withdrawing properties, which can influence the pharmacokinetics of drug candidates. Additionally, the ethoxy group introduces lipophilicity, a critical factor in drug absorption and bioavailability. These attributes make it a subject of interest for researchers exploring central nervous system (CNS) targets and anti-inflammatory agents.

From an industrial perspective, CAS No. 874146-56-2 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous byproducts, chemists are exploring eco-friendly routes to synthesize such compounds. Questions like "How to optimize the yield of 4-chloro-N-4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-ylbenzamide?" or "What catalysts are most effective for its production?" are common in forums and research papers. This reflects the compound's role in advancing green synthetic methodologies.

Another area of interest is the structure-activity relationship (SAR) of 4-chloro-N-4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-ylbenzamide. By modifying its substituents, scientists aim to enhance its selectivity and potency against specific biological targets. For instance, replacing the chloro group with other halogens or altering the ethoxy phenyl moiety could lead to derivatives with improved properties. Such studies are crucial for rational drug design and are frequently cited in patent literature.

In summary, 4-chloro-N-4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-ylbenzamide (CAS No. 874146-56-2) represents a fascinating intersection of organic chemistry, pharmacology, and materials science. Its multifaceted applications, coupled with the growing emphasis on sustainable chemistry, ensure its continued relevance in scientific research. Whether you're a synthetic chemist, a pharmacologist, or a materials scientist, understanding this compound's properties and potential is essential for staying at the forefront of innovation.